Cas no 132412-59-0 ((2S,3R,8R)-8-bromo-2-chloro-3,7,7-trimethyl-11-methylidenespiro[5.5]undecan-3-ol)

• Product Name: (2S,3R,8R)-8-bromo-2-chloro-3,7,7-trimethyl-11-methylidenespiro[5.5]undecan-3-ol
• CAS No: 132412-59-0
• MF: C₁₅H₂₄BrClO
• MW: 335.707463264465
• CID: 1235380
• PubChem ID: 183104
• Update Time: 2025-04-20

(2S,3R,8R)-8-bromo-2-chloro-3,7,7-trimethyl-11-methylidenespiro[5.5]undecan-3-ol Chemical and Physical Properties

Names and Identifiers

• (2S,3R,8R)-8-bromo-2-chloro-3,7,7-trimethyl-11-methylidenespiro[5.5]undecan-3-ol
• (4R,9R,10S)-4-bromo-10-chloro-5,5,9-trimethyl-1-methylidenespiro[5.5]undecan-9-ol
• Hurgadol
• 132412-59-0
• 8-Bromo-2-chloro-3,7,7-trimethyl-11-methylidenespiro[5.5]undecan-3-ol
• DTXSID90927671

• Inchi： 1S/C15H24BrClO/c1-10-5-6-11(16)13(2,3)15(10)8-7-14(4,18)12(17)9-15/h11-12,18H,1,5-9H2,2-4H3
• InChI Key： GUFLNPTXIUFEGF-UHFFFAOYSA-N
• SMILES： CC1(C(Cl)CC2(C(C)(C)C(Br)CCC2=C)CC1)O

Computed Properties

• Exact Mass: 334.07002
• Monoisotopic Mass: 334.06991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.157

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes